2'-Ethoxy-4'-fluoroacetophenone
Overview
Description
Synthesis Analysis
The synthesis of “2’-Fluoroacetophenone” involves a method that includes sequentially adding magnesium chips, ethyl alcohol, and carbon tetrachloride solution into a reaction vessel . This method is advantageous due to its mild reaction conditions, high yield, and environmental friendliness .
Molecular Structure Analysis
The molecular formula of “2’-Fluoroacetophenone” is FC6H4COCH3 . Its molecular weight is 138.14 .
Chemical Reactions Analysis
The rotational spectra of the 4-fluoroacetophenone monomer and its monohydrate were investigated by Fourier transform microwave spectroscopy complemented with quantum chemical calculations .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2’-Fluoroacetophenone” include a refractive index of n20/D 1.511 (lit.), a boiling point of 196 °C (lit.), and a density of 1.138 g/mL at 25 °C (lit.) .
Scientific Research Applications
Comprehensive Analysis of 2’-Ethoxy-4’-fluoroacetophenone Applications
2’-Ethoxy-4’-fluoroacetophenone is a chemical compound with potential applications in various scientific research fields. Below is a detailed analysis of six unique applications, each with its own dedicated section.
Flexible Waveguide Display Applications: Researchers at the Korea Advanced Institute of Science and Technology have explored the use of photocrosslinkable liquid prepolymers, which include compounds like 2’-Ethoxy-4’-fluoroacetophenone, for flexible waveguide display applications . These materials are crucial for developing flexible displays that are mechanically robust and optically transparent. The UV-cured films from these prepolymers exhibit high thermal stability and desirable optical properties, making them suitable for next-generation display technologies.
Organic Synthesis Intermediate: 2’-Ethoxy-4’-fluoroacetophenone can serve as an intermediate in organic synthesis. It can be used to prepare various benzoylcarbohydrazone compounds, which have applications in material science and pharmaceutical research. For example, it can be used to synthesize 2-ETHOXY-4-(2-(2-FLUOROBENZOYL)CARBOHYDRAZONOYL)PHENYL BENZOATE, a compound with potential applications in material science .
Nonlinear Optical Material Research: The compound’s derivatives are being investigated for their nonlinear optical properties. Nonlinear optical materials are essential for applications such as optical switching, modulation, and frequency conversion. Research on similar ethoxy-phenyl compounds has shown promising results in enhancing the nonlinear optical susceptibilities, which could be indicative of the potential of 2’-Ethoxy-4’-fluoroacetophenone in this field .
Safety and Hazards
properties
IUPAC Name |
1-(2-ethoxy-4-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO2/c1-3-13-10-6-8(11)4-5-9(10)7(2)12/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXCHYBKJTBPXQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)F)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Ethoxy-4'-fluoroacetophenone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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